Cas no 2170187-99-0 (2,2-difluoro-6-hydroxy-3H-inden-1-one)

• Product Name: 2,2-difluoro-6-hydroxy-3H-inden-1-one
• CAS No: 2170187-99-0
• MF: C₉H₆F₂O₂
• MW: 184.139549732208
• CID: 5559964
• PubChem ID: 132251646
• Update Time: 2025-05-25

2,2-difluoro-6-hydroxy-3H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19737863
• 2,2-difluoro-6-hydroxy-2,3-dihydro-1H-inden-1-one
• EN300-37401233
• 2170187-99-0
• 2,2-difluoro-6-hydroxy-3H-inden-1-one

• Inchi： 1S/C9H6F2O2/c10-9(11)4-5-1-2-6(12)3-7(5)8(9)13/h1-3,12H,4H2
• InChI Key： TUACYWXDOXSAFW-UHFFFAOYSA-N
• SMILES： FC1(C(C2C=C(C=CC=2C1)O)=O)F

Computed Properties

• Exact Mass: 184.03358575g/mol
• Monoisotopic Mass: 184.03358575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-difluoro-6-hydroxy-3H-inden-1-one

2,2-Difluoro-6-Hydroxy-3H-Inden-1-One: A Comprehensive Overview

The compound 2,2-difluoro-6-hydroxy-3H-inden-1-one (CAS No. 2170187-99-0) is a fascinating molecule with significant potential in various scientific and industrial applications. This indanone derivative has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, synthesis, and applications of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

Indanone derivatives have been extensively studied in recent years due to their versatility in organic chemistry. The indenone framework serves as a versatile platform for the design of bioactive molecules, including those with anti-inflammatory, antioxidant, and anticancer properties. The presence of fluorine atoms in 2,2-difluoro-6-hydroxy-3H-inden-1-one introduces additional electronic effects, enhancing its reactivity and making it a valuable compound for further exploration.

Recent studies have highlighted the importance of fluorinated indanones in drug discovery. The fluorine atoms at the 2-position of the indenone ring create a unique electronic environment that can influence the compound's interaction with biological targets. For instance, researchers have demonstrated that fluorinated indanones exhibit enhanced binding affinity to certain enzymes, making them promising candidates for therapeutic agents.

The synthesis of 2,2-difluoro-6-hydroxy-3H-inden-1-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of fluorine atoms is typically achieved through nucleophilic aromatic substitution or electrophilic fluorination, depending on the specific conditions required. The hydroxyl group at the 6-position plays a critical role in stabilizing the molecule's structure and influencing its reactivity.

One of the most intriguing aspects of 2,2-difluoro-6-hydroxy-3H-inden-1-one is its potential in medicinal chemistry. Recent research has shown that this compound exhibits significant antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate enzyme activity suggests potential applications in the development of novel therapeutic agents.

In terms of industrial applications, indenone derivatives are widely used as intermediates in the synthesis of complex organic molecules. The presence of fluorine atoms in 2,2-difluoro-6-hydroxy-3H-inden-1-one makes it particularly valuable for use in processes requiring high reactivity and selectivity. Its role as an intermediate in pharmaceutical synthesis has been well-documented, further underscoring its importance in modern chemistry.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2,2-difluoro-6-hydroxy-3H-inden-1-one. Quantum mechanical studies reveal that the fluorine atoms significantly alter the electron distribution within the molecule, enhancing its ability to participate in various chemical reactions. These insights are invaluable for designing more efficient synthetic routes and optimizing the compound's properties for specific applications.

The biological evaluation of indenone derivatives has revealed their potential as inhibitors of key enzymes involved in disease pathways. For example, studies have shown that fluorinated indanones can inhibit histone deacetylases (HDACs), which are implicated in cancer progression. This highlights the compound's potential as a lead molecule for anticancer drug development.

In conclusion, 2,2-difluoro-6-hydroxy-3H-inden-1-one is a versatile and intriguing compound with a wide range of applications in both academic research and industrial settings. Its unique structural features and promising biological activities make it a valuable addition to the arsenal of modern organic chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various fields.